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Compound of Interest

Compound Name: DL-Asparagine

Cat. No.: B7722725

For Researchers, Scientists, and Drug Development Professionals

Introduction

DL-Asparagine is the racemic mixture of the proteinogenic amino acid L-asparagine and its
enantiomer, D-asparagine. As a non-essential amino acid, it plays a crucial role in the
biosynthesis of proteins and in the metabolic control of cell functions, particularly in the nervous
system.[1] This technical guide provides an in-depth overview of the chemical properties,
structure, and relevant biological signaling pathways of DL-asparagine, tailored for
professionals in research and drug development.

Chemical and Physical Properties

DL-Asparagine is a white crystalline powder.[2] Its physicochemical properties are
summarized in the tables below, providing a comprehensive dataset for experimental and
theoretical applications.

General Properties
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Property Value Source
Molecular Formula CaHsN20s3 [2][3]
Molecular Weight 132.12 g/mol [2][3]
Appearance White crystalline powder or C14I5]
pellets/large crystals
CAS Number 3130-87-8 [3][4]
Property Value Source
Melting Point 220 °C (decomposes) [4116]1[7]
Boiling Point 438 °C at 760 mmHg [6][8]
Density 1.543 g/cm3 9]
pKa (carboxyl) 202-21 [5][8][10]
pKa (amino) 8.80 [51[8][10]
Isoelectric Point (pl) 5.41-5.43 [5][10][11]

Solubility
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Solvent Solubility Source

2.94 g/100 mL (2.94 x 10
Water [2][9]
mg/L) at 25 °C

Acids Soluble [2][9][12]
Bases (Alkalies) Soluble [2][9][12]
Methanol Practically insoluble/negligible [21[91[12][13]
Ethanol Practically insoluble/negligible [2][9][12][13]
Ether Practically insoluble/negligible [21[91[12][13]
Benzene Practically insoluble/negligible [21[9][12][13]
DMSO Insoluble [1]

Chemical Structure

DL-Asparagine is the racemic form of asparagine, meaning it is an equal mixture of the L- and
D-enantiomers. The structure features a central alpha-carbon bonded to an amino group, a
carboxyl group, a hydrogen atom, and a carboxamide side chain.

IUPAC Name: 2,4-diamino-4-oxobutanoic acid[3]

SMILES: C(C(C(=0)0)N)C(=0)N[3]

InChl: INChl=1S/C4H8N203/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H2,6,7)(H,8,9)[3]

InChlKey: DCXYFEDJOCDNAF-UHFFFAOYSA-N[3]

The crystal structure of L-asparagine monohydrate is orthorhombic.[9]

Signaling Pathways

Asparagine plays a significant role in key signaling pathways that regulate cell growth,
proliferation, and stress responses. The mTOR and ATF4 pathways are particularly sensitive to
asparagine levels.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.smolecule.com/products/s666565
https://pmc.ncbi.nlm.nih.gov/articles/PMC3625782/
https://www.smolecule.com/products/s666565
https://pmc.ncbi.nlm.nih.gov/articles/PMC3625782/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4375647.aspx
https://www.smolecule.com/products/s666565
https://pmc.ncbi.nlm.nih.gov/articles/PMC3625782/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4375647.aspx
https://www.smolecule.com/products/s666565
https://pmc.ncbi.nlm.nih.gov/articles/PMC3625782/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4375647.aspx
https://www.researchgate.net/publication/357054823_High-Throughput_Analysis_of_Amino_Acids_for_Protein_Quantification_in_Plant_and_Animal-Derived_Samples_Using_High_Resolution_Mass_Spectrometry
https://www.smolecule.com/products/s666565
https://pmc.ncbi.nlm.nih.gov/articles/PMC3625782/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4375647.aspx
https://www.researchgate.net/publication/357054823_High-Throughput_Analysis_of_Amino_Acids_for_Protein_Quantification_in_Plant_and_Animal-Derived_Samples_Using_High_Resolution_Mass_Spectrometry
https://www.smolecule.com/products/s666565
https://pmc.ncbi.nlm.nih.gov/articles/PMC3625782/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4375647.aspx
https://www.researchgate.net/publication/357054823_High-Throughput_Analysis_of_Amino_Acids_for_Protein_Quantification_in_Plant_and_Animal-Derived_Samples_Using_High_Resolution_Mass_Spectrometry
https://www.smolecule.com/products/s666565
https://pmc.ncbi.nlm.nih.gov/articles/PMC3625782/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4375647.aspx
https://www.researchgate.net/publication/357054823_High-Throughput_Analysis_of_Amino_Acids_for_Protein_Quantification_in_Plant_and_Animal-Derived_Samples_Using_High_Resolution_Mass_Spectrometry
https://www.targetmol.com/compound/l-asparagine
https://www.benchchem.com/product/b7722725?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7062167/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7062167/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7062167/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7062167/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3625782/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7722725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Asparagine and the mTORC1 Signaling Pathway

Asparagine availability is a critical signal for the activation of the mechanistic target of
rapamycin complex 1 (nTORC1), a central regulator of cell growth and metabolism.
Asparagine can stimulate mTORCL1 signaling, promoting the expression of genes involved in
thermogenesis and glycolysis.[14][15][16][17] Interestingly, asparagine can activate mTORCL1
independently of the Rag GTPases, utilizing a pathway that involves the ADP-ribosylation
factor 1 (Arfl).[3]
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Asparagine-mediated activation of the mTORC1 pathway.

Asparagine and the ATF4 Signaling Pathway

Activating transcription factor 4 (ATF4) is a key mediator of the cellular response to nutrient
stress. Depletion of intracellular asparagine leads to an increase in ATF4 levels.[18][19] ATF4,
in turn, induces the transcription of genes involved in amino acid synthesis and transport,
including asparagine synthetase (ASNS), to restore cellular homeostasis.[4][9][18] This
pathway is crucial for tumor cell adaptation to nutrient-deprived environments.[9][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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